Cas no 79456-27-2 (6-Chloro-3-(trifluoromethyl)pyridin-2-amine)

• Product Name: 6-Chloro-3-(trifluoromethyl)pyridin-2-amine
• CAS No: 79456-27-2
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• MDL: MFCD19707620
• CID: 1797263
• PubChem ID: 13064152
• Update Time: 2025-05-28

6-Chloro-3-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(trifluoromethyl)-2-pyridinamine
• 6-CHLORO-3-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE
• 2-Amino-6-chloro-3-(trifluoromethyl)pyridine
• XKMSOSLGTYIFCE-UHFFFAOYSA-N
• AB76344
• 2-amino-3-trifluoromethyl-6-chloropyridine
• 2-chloro-6-amino-5-trifluoromethylpyridine
• 2-Pyridinamine, 6-chloro-3-(trifluoromethyl)-
• 6-Chloro-3-(trifluoromethyl)-2-pyridinamine (ACI)
• CS-0131263
• 79456-27-2
• SY040271
• C76540
• AKOS022182180
• MFCD19707620
• DS-16851
• SCHEMBL1427459
• EN300-201270
• 6-Chloro-3-(trifluoromethyl)pyridin-2-amine

• MDL： MFCD19707620
• Inchi： 1S/C6H4ClF3N2/c7-4-2-1-3(5(11)12-4)6(8,9)10/h1-2H,(H2,11,12)
• InChI Key： XKMSOSLGTYIFCE-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(Cl)=CC=1)(F)F

Computed Properties

• Exact Mass: 196.0015103g/mol
• Monoisotopic Mass: 196.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 248.6±35.0 °C at 760 mmHg
• Flash Point: 104.1±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-Chloro-3-(trifluoromethyl)pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)